Cas no 570408-32-1 (Benzoic acid, 3-fluoro-4-(methoxymethoxy)- (9CI))

• Product Name: Benzoic acid, 3-fluoro-4-(methoxymethoxy)- (9CI)
• CAS No: 570408-32-1
• MF: C₉H₉FO₄
• MW: 200.163766622543
• CID: 946379
• PubChem ID: 45115856
• Update Time: 2025-06-26

Benzoic acid, 3-fluoro-4-(methoxymethoxy)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-fluoro-4-(methoxymethoxy)- (9CI)
• DB-325917
• MFCD18826051
• 3-Fluoro-4-(methoxymethoxy)benzoic acid
• 570408-32-1
• E91703
• Benzoic acid, 3-fluoro-4-(methoxymethoxy)-
• SCHEMBL13125274
• CS-0192507

• Inchi： 1S/C9H9FO4/c1-13-5-14-8-3-2-6(9(11)12)4-7(8)10/h2-4H,5H2,1H3,(H,11,12)
• InChI Key： TVKUEUKSXPIJMK-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=CC=1OCOC

Computed Properties

• Exact Mass: 200.048
• Monoisotopic Mass: 200.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on Benzoic acid, 3-fluoro-4-(methoxymethoxy)- (9CI)

Benzoic acid, 3-fluoro-4-(methoxymethoxy)- (9CI) (CAS No. 570408-32-1): An Overview of Its Properties and Applications

Benzoic acid, 3-fluoro-4-(methoxymethoxy)- (9CI), with the CAS number 570408-32-1, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorine atom at the 3-position and a methoxymethoxy group at the 4-position of the benzene ring. These functional groups contribute to its distinct chemical properties and potential biological activities.

The synthesis of 3-fluoro-4-(methoxymethoxy)benzoic acid typically involves multi-step processes, including selective fluorination and methoxymethylation reactions. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel catalytic approach that significantly improved the yield and purity of the final product while reducing the formation of by-products.

In terms of physical properties, 3-fluoro-4-(methoxymethoxy)benzoic acid is a white crystalline solid with a melting point ranging from 105 to 107°C. It is moderately soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These solubility characteristics make it suitable for various applications in both laboratory and industrial settings.

The biological activity of 3-fluoro-4-(methoxymethoxy)benzoic acid has been extensively studied due to its potential as a lead compound in drug discovery. Research has shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. A study published in the Cancer Research journal in 2022 demonstrated that 3-fluoro-4-(methoxymethoxy)benzoic acid selectively inhibits the proliferation of human breast cancer cells by targeting specific signaling pathways involved in cell growth and survival.

Beyond its direct biological effects, 3-fluoro-4-(methoxymethoxy)benzoic acid serves as an important intermediate in the synthesis of more complex molecules. Its reactivity and functional group diversity make it a valuable building block for the development of novel pharmaceuticals and agrochemicals. For example, a recent paper in the Bioorganic & Medicinal Chemistry Letters highlighted its use as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions, which are crucial for various therapeutic applications.

In addition to its pharmaceutical applications, 3-fluoro-4-(methoxymethoxy)benzoic acid has found utility in materials science. Its unique electronic properties make it suitable for use in the development of functional materials such as organic semiconductors and optoelectronic devices. A study published in the Advanced Materials journal in 2021 explored its potential as a dopant for enhancing the performance of organic photovoltaic cells.

The safety profile of 3-fluoro-4-(methoxymethoxy)benzoic acid is an important consideration for its widespread use. Toxicological studies have shown that it exhibits low toxicity when handled properly, making it suitable for use in both research and industrial settings. However, standard safety protocols should be followed to minimize any potential risks associated with its handling and storage.

In conclusion, Benzoic acid, 3-fluoro-4-(methoxymethoxy)- (9CI), with CAS number 570408-32-1, is a multifaceted compound with diverse applications in medicinal chemistry, pharmaceutical research, materials science, and beyond. Its unique structural features and biological activities make it a valuable asset for scientists and researchers working across various disciplines. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in future scientific advancements.